Journal Name:Food Structure
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Comparison of traditional essay questions versus case based modified essay questions in biochemistry
Food Structure ( IF 0 ) Pub Date: 2023-06-10 , DOI: 10.1002/bmb.21756
Adult learning involves the analysis and synthesis of knowledge to become competent, which cannot be assessed only by traditional assessment tool and didactic learning methods. Stimulation of higher domains of cognitive learning needs to be inculcated to reach a better understanding of the subject rather than traditional assessment tools that relies primarily on rote learning. So, there is need for an alternative assessment tool. Hence, we conducted a study where we used case-based examination methodology. This study was conducted on 226 Ist year MBBS students in Maulana Azad Medical College, New Delhi (India). Based on their compiled internal assessment marks according to monthly formative assessment, students were categorized into 3 groups (I: 0–7; II: 8–14; III: 15–20) marks out of 20 marks respectively. Two sets of question papers were set by three examiners, on the same topics carrying 50 marks each. The first set was based on traditional assessment tool (Paper-A) with recall questions and second set on case-based assessment method (Paper-B). Out of 226 students, 146 were males and 80 were females. For all groups, marks (mean ± SD) in Paper B were found to be higher (18.40 ± 4.29, 30.01 ± 4.12, and 40.33 ± 1.15) as compared to paper A (10.88 ± 4.34, 21.96 ± 7.34, and 31.50 ± 6.94) respectively. However, we found that there was significant (p < 0.001) difference in group I & II, whereas with group III, difference was found to be insignificant. Hence, we concluded that students performed better in case-based assessment rather than traditional method due to their direct involvement. Thus, for better memory and deeper learning the subjects can be assessed by case-based assessment method.
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Teaching biochemistry and metabolism using a YouTube channel during COVID-19 pandemic
Food Structure ( IF 0 ) Pub Date: 2023-06-01 , DOI: 10.1002/bmb.21754
YouTube is a widely recognized video-sharing platform that students often use to search for videos that explain ideas and concepts related to their courses, seminars, or research. With the outbreak of the coronavirus pandemic, education has undergone a dramatic shift toward virtual learning, leading to a surge in the number of YouTube viewers and video creators. This article discusses the launch of a Spanish-language YouTube channel focused on biochemistry and metabolism, which was found to be useful by the author's students enrolled in Nutritional Biochemistry course at Universidad Científica del Sur, Lima Perú. This innovation has also benefited students and teachers across Peru and other Spanish-speaking countries. Based on this experience, teachers and professionals should be encouraged to share their knowledge on this platform, making it a reliable source of information during challenging situations.
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Imagining, designing, and interpreting experiments: Using quantitative assessment to improve instruction in scientific reasoning
Food Structure ( IF 0 ) Pub Date: 2023-04-04 , DOI: 10.1002/bmb.21727
Effectively teaching scientific reasoning requires an understanding of the challenges students face when learning these skills. We designed an assessment that measures undergraduate student abilities to form hypotheses, design experiments, and interpret data from experiments in cellular and molecular biology. The assessment uses intermediate-constraint free-response questions with a defined rubric to facilitate use with large classes, while identifying common reasoning errors that may prevent students from becoming proficient at designing and interpreting experiments. The assessment measured a statistically significant improvement in a senior-level biochemistry laboratory course, and a larger improvement between the biochemistry lab students and a separate cohort in a first-year introductory biology lab course. Two common errors were identified for forming hypotheses and using experimental controls. Students frequently constructed a hypothesis that was a restatement of the observation it was supposed to explain. They also often made comparisons to control conditions not included in an experiment. Both errors were most frequent among first-year students, and decreased in frequency as students completed the senior-level biochemistry lab. Further investigation of the absent controls error indicated that difficulties with reasoning about experimental controls may be widespread in undergraduate students. The assessment was a useful instrument for measuring improvement in scientific reasoning at different levels of instruction, and identified errors that can be targeted to improve instruction in the process of science.
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The value of team-based learning in a pandemic and five simple tips to get started
Food Structure ( IF 0 ) Pub Date: 2023-01-31 , DOI: 10.1002/bmb.21713
Team-Based Learning (TBL) can be easily applied to different learning outcomes in various courses. This approach builds community and provides peer support for students in both in-person and online learning environments. When used for formative assessment, it can promote student learning while reducing the quantity of grading for instructors. Five simple tips to provide structure and flexibility for the successful implementation of Team-Based Learning are described using an example of a recent second-year principles of genetics course.
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An idea to explore: Engaging high school students in structure-function studies of bacterial sortase enzymes and inhibitors - A comprehensive computational experimental pipeline
Food Structure ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1002/bmb.21769
High school science fairs provide an exceptional opportunity for students to gain experience with scientific research, and participation has positive outcomes with respect to chosen careers in the sciences. However, it can be challenging to engage high school students in university-level research outside of formal internship programs. Here, we describe an experimental pipeline for a computational structural biology project that engages high school students. Students are involved at every step of the investigation and utilize freely available software to dock inhibitors onto protein homologues, and then analyze the resulting complexes. Bacterial sortases are transpeptidases on the cell surface of Gram-positive bacteria and are a potential target for the development of antibiotics. Students modeled inhibitors bound to sortases from several organisms, asking questions about affinity and selectivity. Their project was ranked in the top 10% at both regional and state science fairs. This project design is easily adaptable to countless other protein systems and provides a pipeline for collaborative high school student/university professor inquiry.
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Examination performance with flipped classroom as instructional strategy in the carbohydrate metabolism course unit at a Philippine medical school: Estimation of average treatment effect from observational data
Food Structure ( IF 0 ) Pub Date: 2023-05-06 , DOI: 10.1002/bmb.21740
While the innovativeness of the flipped classroom (FC) approach promotes active participation and higher-order thinking among students, there are concerns about its effectiveness in terms of knowledge retention. Currently, there are no studies involving medical school biochemistry that evaluate this aspect of effectiveness. Thus, we conducted a historical control study that analyzed observational data from two freshman batches of the Doctor of Medicine program in our institution. Class 2021 (n = 250) served as the traditional lecture (TL) group while Class 2022 (n = 264) served as the FC group. Data on relevant observed covariates (age, sex, National Medical Admission Test or NMAT score, undergraduate degree) and the outcome variable (carbohydrate metabolism course unit examination percentage scores, as indicator of knowledge retention) were included in the analysis. Propensity scores were calculated using logit regression conditional on these observed covariates. Afterwards, 1:1 nearest-neighbor propensity score matching (PSM) was performed to produce an estimated average treatment effect (ATE) measure afforded by FC (as adjusted mean difference in examination scores between the two batches), balancing on the covariates. Nearest-neighbor matching using the calculated propensity scores effectively balanced the two groups (standardized bias <10%), producing 250 matched student-pairs that received either TL or FC. Following PSM, the FC group was found to have a significantly higher adjusted mean examination score compared to the TL group (adjusted mean difference = 5.62%, 95% CI: 2.54%, 8.72%; p < 0.001). Using this approach, we were able to demonstrate benefit of FC over TL in terms of knowledge retention, as reflected by the estimated ATE.
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The real reason why ATP hydrolysis is spontaneous at pH > 7: It's (mostly) the proton concentration!
Food Structure ( IF 0 ) Pub Date: 2023-06-06 , DOI: 10.1002/bmb.21745
Common wisdom holds that ATP hydrolysis is spontaneous because of the weakness of its phosphoanhydride bonds, electrostatic repulsion within the polyanionic ATP4− molecule, and resonance stabilization of the inorganic phosphate and ADP products. By examining the pH-dependence of the hydrolysis Gibbs free energy, we show that in fact, above pH 7, ATP hydrolysis is spontaneous due mainly to the low concentration of the H+ that is released as product. Hence, ATP is essentially just an electrophilic target whose attack by H2O causes the acidity of the water nucleophile to increase dramatically; the spontaneity of the resulting acid ionization supplies much of the released Gibbs free energy. We also find that fermentation lowers pH not due to its organic acid products (e.g., lactic, acetic, formic, or succinic acids), but again, due to the H+ product of ATP hydrolysis.
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A bacterial genome assembly and annotation laboratory using a virtual machine
Food Structure ( IF 0 ) Pub Date: 2023-03-03 , DOI: 10.1002/bmb.21720
With the global increase of infections caused by antibiotic-resistant bacterial strains, there is an urgent need for new methods of tackling the issue. Genomic analysis of bacterial strains can help to understand their virulence and antibiotic resistance profile. Bioinformatic skills are in great demand across the biological sciences. We designed a workshop that allows university students to learn the process of genome assembly using command-line tools within a virtual machine on a Linux operating system. We use Illumina and Nanopore short and long-read raw sequences to reveal the advantages and disadvantages of short, long, and hybrid assembly methods. The workshop teaches how to assess read and assembly quality, perform genome annotation, and analyze pathogenicity, antibiotic and phage resistance. The workshop is intended for a five-week teaching period and is concluded by a student poster presentation assessment.
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Effectiveness of an “online + in-person” hybrid model for an undergraduate molecular biology lab during COVID-19
Food Structure ( IF 0 ) Pub Date: 2022-12-29 , DOI: 10.1002/bmb.21704
The COVID-19 outbreak has created turbulence and uncertainty into multiple aspects of life in countries around the world. In China, the pandemic continues to pose a great challenge to the nature of traditional in-class education in schools. Chinese education has faced the difficult decision of whether to resume in-person teaching in an unprecedented and time-pressured manner. To ensure the quality of teaching and learning during this time, this study aims to explore the effectiveness of an “online + in-person” hybrid teaching model with a new three-part approach to the hybrid teaching lab, where students prepare for the in-person lab using virtual simulated experiments and learning modules and debrief their learning afterwards online as well. This approach not only enhances the efficiency during the in-person lab but also strongly reinforces concepts and laboratory skills by providing a “practice run” before physically attending the lab. A total of 400 medical undergraduates from Dalian Medical University in China were recruited for this study. In an undergraduate molecular biology laboratory course, we observed 200 students in a hybrid teaching model. We evaluated the learning outcomes from the “online + in-person” hybrid teaching model with a questionnaire survey and assessed the quality of experiment execution, report writing, and group collaboration. Moreover, the 200 students from the hybrid group were evaluated during an annual science competition at the university and compared to 200 students from the competition cohort who had no experience with a hybrid learning model. The comparison data were analyzed using a student's t-test statistical analysis. The students in the hybrid learning group demonstrated a strong enthusiasm for the model, high amount of time utilizing the online system, and high scores on laboratory evaluation assignments. Approximately 98% of the hybrid learning students reported that they preferred mixed teaching to the traditional teaching mode, and all students scored above 96% on the online laboratory report. Teachers of the course observed that the hybrid group had a noticeably higher level of proficiency in lab skills compared to the previous students. At the Dalian Medical University annual science competition, where we compared our hybrid group to a traditional learning group, scores for both the objective and subjective items showed that the students instructed with the hybrid lab model had superior performance (p < 0.05). In the context of the COVID-19 pandemic, we developed a new three-part molecular biology laboratory course that strongly improved students' laboratory skills, knowledge retention, and enthusiasm for the course using online learning to improve their learning efficiency and expedite the in-person laboratory experience. We found that these students performed at a higher level in a combined theoretical/practical science competition compared to the students in traditional in-person lab courses. Additionally, our model subjectively fostered enthusiasm and excellence in both teachers and students. Further, cultivation of the students' independent learning and creative problem solving skills were emphasized. The exploration of an effective teaching model, such as the one described here, not only provides students with a solid foundation for their future medical studies and career development but also promotes more efficient in-person laboratory time.
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Identifying entrustable professional activities for MD program in biochemistry—A modified Delphi approach
Food Structure ( IF 0 ) Pub Date: 2023-05-06 , DOI: 10.1002/bmb.21736
Entrustable professional activities (EPAs) facilitate competency-based assessments. India is on the verge of implementing competency-based training for postgraduate programs. MD degree in Biochemistry is a unique program available exclusively in India. Postgraduate programs in most specialties have started working toward EPA-based curriculum, in both India and other countries. However, EPAs for MD Biochemistry course are yet to be defined. This study aims to identify EPAs for postgraduate training program in Biochemistry. Identification and attaining consensus on the list of EPAs for MD Biochemistry curriculum was done by modified Delphi method. The study was conducted in three rounds. In round 1, tasks expected from an MD Biochemistry graduate were identified by working group followed by expert panel validation. The tasks were organized and reframed to EPAs. Two rounds of online survey were conducted to achieve a consensus on the list of EPAs. Consensus measure was calculated. A cut-off value of 80% and above was considered to reflect good consensus. The working group identified 59 tasks. This was validated by 10 experts based on which, 53 items were retained. These tasks were reframed into 27 EPAs. In round 2, 11 EPAs achieved good consensus. Among the remaining EPAs, 13 achieved consensus of 60%–80% and were selected for round 3. Five EPAs achieved good consensus in this round. A total of 16 EPAs were identified for MD Biochemistry curriculum. This study provides a frame of reference for experts to develop an EPA-based curriculum in the future.
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